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Introduction
12R-lipoxygenase (12R-LOX), an enzyme encoded by the ALOX12B gene, is a non-heme iron-

containing dioxygenase that catalyzes the stereospecific oxygenation of polyunsaturated fatty

acids.[1][2] A key substrate for 12R-LOX is arachidonic acid, which is converted to 12(R)-

hydroperoxyeicosatetraenoic acid (12(R)-HPETE). This product is subsequently reduced to

12(R)-hydroxyeicosatetraenoic acid (12(R)-HETE).[3] Unlike the more common 12S-

lipoxygenase (12S-LOX) found in platelets, 12R-LOX is predominantly expressed in epithelial

tissues, particularly the skin.[4]

Functionally, 12R-LOX plays a crucial role in the formation of the epidermal barrier, and

mutations in the ALOX12B gene are associated with congenital ichthyosiform erythroderma, a

severe skin disorder. The enzyme and its product, 12(R)-HETE, are also implicated in the

pathophysiology of proliferative skin diseases such as psoriasis.[3] Consequently, the

development of specific inhibitors for 12R-LOX is an area of interest for therapeutic

intervention.

These application notes provide detailed protocols for assessing 12R-lipoxygenase activity,

which are essential for studying its enzymatic function and for the screening and

characterization of potential inhibitors. Two primary methods are described: a

spectrophotometric assay for continuous monitoring of the reaction and a more sensitive and
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specific High-Performance Liquid Chromatography (HPLC)-based assay for the direct

quantification of the 12(R)-HETE product.

Signaling Pathways and Experimental Workflow
The following diagrams illustrate the enzymatic reaction catalyzed by 12R-LOX, a potential

signaling pathway involving its product, and the general workflow for an activity assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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